Cas no 1891430-19-5 (3-(3,4-dihydro-1H-2-benzopyran-6-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-1,2-oxazol-5-amine
• CAS No: 1891430-19-5
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 6003389
• PubChem ID: 117308026
• Update Time: 2025-10-28

3-(3,4-dihydro-1H-2-benzopyran-6-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-1,2-oxazol-5-amine
• EN300-1753222
• 1891430-19-5

• Inchi： 1S/C12H12N2O2/c13-12-6-11(14-16-12)9-1-2-10-7-15-4-3-8(10)5-9/h1-2,5-6H,3-4,7,13H2
• InChI Key： RZLYFGPNMOIWFL-UHFFFAOYSA-N
• SMILES： O1CC2C=CC(C3C=C(N)ON=3)=CC=2CC1

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.3Ų

Additional information on 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-1,2-oxazol-5-amine

Introduction to 3-(3,4-Dihydro-1H-2-Benzopyran-6-Yl)-1,2-Oxazol-5-Amine (CAS No. 1891430-19-5)

The compound 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-1,2-oxazol-5-amine (CAS No. 1891430-19-5) is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. The benzopyran moiety in its structure contributes to its unique photophysical properties, while the oxazole ring imparts additional functional diversity.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its role in the synthesis of novel fluorescent sensors for detecting metal ions and organic molecules in complex environments. The ability of this compound to undergo specific photochemical reactions has made it a valuable tool in the field of optoelectronics.

In terms of synthesis, the compound can be prepared through a variety of methods, including Stille coupling, Suzuki coupling, and other cross-coupling reactions. These methods allow for precise control over the molecular structure, enabling the creation of derivatives with tailored properties. The use of these advanced synthetic techniques has significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

The pharmacological properties of 3-(3,4-dihydro-1H-2-benzopyran-6-yl)-1,2-oxazol-5-amine have also been a subject of intense research. Studies have shown that it exhibits potent antioxidant activity, which makes it a promising candidate for use in skincare products and antiaging formulations. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its potential as an anticancer agent.

Another area where this compound has shown promise is in the field of neuroscience. Preclinical studies have demonstrated that it can cross the blood-brain barrier and exhibit neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings underscore its potential as a therapeutic agent for treating neurological disorders.

From an environmental perspective, the compound's biodegradability and toxicity profiles have been carefully assessed to ensure its safe use in various applications. Research indicates that it has low toxicity to aquatic organisms, making it suitable for use in environmentally friendly products.

In conclusion, 3-(3,4-dihydro-1H-2-benzopyran-6-Yl)-1,2-Oxazol-5-Amine (CAS No. 1891430-19) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with its favorable pharmacological and environmental profiles, positions it as a valuable asset in both academic research and industrial development.